Cas no 89814-50-6 (Ethanol, 2-[3-[(3-pyridinylamino)methyl]phenoxy]-)

• Product Name: Ethanol, 2-[3-[(3-pyridinylamino)methyl]phenoxy]-
• CAS No: 89814-50-6
• MF: C₁₄H₁₆N₂O₂
• MW: 244.289043426514
• CID: 588348
• PubChem ID: 70508260
• Update Time: 2025-04-19

Ethanol, 2-[3-[(3-pyridinylamino)methyl]phenoxy]- Chemical and Physical Properties

Names and Identifiers

• Ethanol, 2-[3-[(3-pyridinylamino)methyl]phenoxy]-
• 2-[3-[(pyridin-3-ylamino)methyl]phenoxy]ethanol
• DTXSID90742200
• 89814-50-6
• SCHEMBL11081154
• 2-(3-{[(Pyridin-3-yl)amino]methyl}phenoxy)ethan-1-ol

• Inchi： 1S/C14H16N2O2/c17-7-8-18-14-5-1-3-12(9-14)10-16-13-4-2-6-15-11-13/h1-6,9,11,16-17H,7-8,10H2
• InChI Key： WJVOMJRXJKMWII-UHFFFAOYSA-N
• SMILES： O(CCO)C1=CC=CC(=C1)CNC1C=NC=CC=1

Computed Properties

• Exact Mass: 244.121177757g/mol
• Monoisotopic Mass: 244.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 54.4Ų